1-Phenylcyclohexanecarbaldehyde

• IUPAC Name: 1-phenylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C13H16O/c14-11-13(9-5-2-6-10-13)12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
• InChI Key: CHNMUXHAGUGWJF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C=O)C2=CC=CC=C2
• Molecular Formula: C13H16O
• DSSTOX Substance ID: DTXSID30565470
• Molecular Weight: 188.26 g/mol
• CAS RN: 22612-69-7

Description

1-Phenylcyclohexanecarbaldehyde is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Excited-State Intramolecular Proton-Transfer Mechanism : A study explored the proton-transfer mechanisms in an asymmetric structure related to 1-Phenylcyclohexanecarbaldehyde. This research contributes to understanding the excited-state behaviors of similar organic compounds (Tang et al., 2017).

• Synthesis of Fused Bicyclic Systems : Research on the stereocontrolled double ring expansion of fused allylidenecyclopropanes, which are structurally related to this compound, provides novel routes to hydroazulenes and other fused bicyclic systems (Shook et al., 1993).

• Asymmetric Organocatalytic Reactions : A study demonstrated the synthesis of highly functionalized cyclohexenecarbaldehydes with this compound-like structures, achieving high diastereoselectivity and enantiomeric excess. This research has implications for asymmetric synthesis in organic chemistry (Philipps et al., 2015).

• Applications in Bromovinyl Aldehyde Chemistry : A review on 2-bromo-cyclohexenecarbaldehyde, a compound structurally similar to this compound, discussed its applications in synthesizing biologically and medicinally relevant compounds under palladium-catalyzed conditions (Ghosh & Ray, 2017).

• Synthesis of Spirocyclohexane Carbaldehydes : Research on the organocatalytic synthesis of substituted spirocyclohexane carbaldehydes via annulation strategies between diones and glutaraldehyde reveals methods to create functionalized molecules with high stereoselectivity (Anwar et al., 2014).

• Synthesis of 1-Benzoyl-3-Phenyl-1H-Pyrazole-4-Carbaldehyde : A study on the synthesis and evaluation of antioxidant and anti-inflammatory activities of 1-Benzoyl-3-Phenyl-1H-Pyrazole-4-Carbaldehyde derivatives illustrates its potential in developing therapeutic agents (Sudha et al., 2021).

• Microwave-Assisted Synthesis of Indole-Based Chromene Derivatives : A study discussed the synthesis of indole-based chromene derivatives using 2-phenyl-1H-indole-3-carbaldehyde, showcasing the efficiency of microwave-assisted reactions in organic synthesis and their potential antimicrobial applications (Kathrotiya & Patel, 2012).

Synthesis routes and methods

Procedure details

To compound 2 (5.0 g, 26.3 mmol) in CH2Cl2 (50 mL) was added 13.4 g (31.6 mmol) of Dess-Martin periodinane. After 2 h, sodium thiosulfate (58 g) followed by sat. NaHCO3 (200 mL) was added. After stirring for 1 h, the reaction mixture was diluted with EtOAc then washed with H2O, brine and dried over anhydrous sodium sulfate. Purification by flash chromatography (3:1, hexane-EtOAc) gave 1-phenyl-cyclohexanecarbaldehyde (4.47 g, 90%) as a colorless oil. Mass Spec [M+H]+=189.1.